3-chloro-N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-chloro-N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C19H21ClN4O3S/c1-27-18-5-4-16(11-17(18)20)28(25,26)23-13-14-6-9-24(10-7-14)19-15(12-21)3-2-8-22-19/h2-5,8,11,14,23H,6-7,9-10,13H2,1H3
• InChI Key: OCZQWRMJKBVYLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C3=C(C=CC=N3)C#N)Cl
• Molecular Formula: C19H21ClN4O3S
• Molecular Weight: 420.9 g/mol

Description

3-chloro-N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C19H21ClN4O3S and its molecular weight is 420.91. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical and Molecular Dynamics Studies

Research involving piperidine derivatives has explored their adsorption and corrosion inhibition properties on iron surfaces through quantum chemical calculations and molecular dynamics simulations. Such studies aim to predict the efficiency of these compounds in protecting metals from corrosion, indicating the broader application of related chemical structures in materials science (Kaya et al., 2016).

Synthesis and Structural Characterization

The synthesis and structural characterization of methylbenzenesulfonamide derivatives have shown the potential of these compounds in targeting preparations for preventing human HIV-1 infection. This research indicates the applicability of similar chemical structures in developing novel therapeutic agents (Cheng De-ju, 2015).

Antifungal and Anti-HIV Activities

A series of benzensulfonamides bearing the 1,3,4-oxadiazole moiety have been synthesized and evaluated for their antifungal and anti-HIV activities. This demonstrates the compound's potential in pharmaceutical applications, contributing to the fight against infectious diseases (Zareef et al., 2007).

Chlorinating Reagent

N-chloro-N-methoxybenzenesulfonamide has been identified as a simple and reactive chlorinating reagent for a range of organic compounds, showcasing the chemical's utility in synthetic chemistry and pharmaceutical manufacturing processes (Xiao-Qiu Pu et al., 2016).

Structural Investigation for Dementia Treatment

The structural investigation of AND-1184, a potential active pharmaceutical ingredient (API) for treating dementia, highlights the importance of such compounds in developing treatments for neurodegenerative diseases. The study underscores the potential medical applications of these structures in improving health outcomes (Tomasz Pawlak et al., 2021).